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Compound of Interest

Compound Name:
4H-1,3-Benzoxazin-4-one, 2-

methyl-

CAS No.: 54789-69-4

Cat. No.: B14635463

Get Quote

Both benzoxazinones and isocoumarins exploit the canonical catalytic triad of HNE (Ser195,

His57, Asp102). However, the structural nature of their heterocyclic rings dictates entirely

different fates upon acylation.

Benzoxazinones (Alternate Substrate Inhibitors): Benzoxazinones, such as 4H-3,1-benzoxazin-

4-ones, act as "alternate substrates"[1]. The highly nucleophilic Ser195 attacks the C4 carbonyl

carbon of the benzoxazinone ring, leading to ring opening and the formation of a relatively

stable acyl-enzyme intermediate. Because the deacylation step is sterically and electronically

hindered, the enzyme remains trapped in this inactive state for extended periods. This

mechanism is classified as slow-binding or pseudo-irreversible, meaning the enzyme can

eventually regenerate[2].

Isocoumarins (Mechanism-Based Suicide Inactivators): Isocoumarins, particularly 3-alkoxy-7-

amino-4-chloroisocoumarins, are true suicide inhibitors[3]. Upon attack by Ser195 at the

lactone carbonyl, the ring opens to unmask a highly reactive electrophilic species—typically a

quinone imine methide (facilitated by the 7-amino group). This newly generated electrophile
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rapidly alkylates the adjacent His57 residue in the catalytic triad. The result is a doubly

covalent, completely irreversible enzyme-inhibitor complex[4].
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Mechanistic divergence of benzoxazinones and isocoumarins in human neutrophil elastase

inhibition.

Kinetic Profiling and Quantitative Data
When evaluating mechanism-based inhibitors, standard IC

values are often misleading because the inhibition is time-dependent. Instead, the efficiency of
these inhibitors is best described by the second-order rate constant

, which accounts for both the initial binding affinity (

) and the maximum rate of covalent inactivation (

).
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Recent structure-activity relationship (SAR) optimizations have yielded highly potent variants in

both classes. For example, the novel benzoxazinone derivative PD05 demonstrates a highly

competitive, reversible binding profile with a

of 1.63 nM[5], whereas optimized isocoumarins achieve irreversible silencing at exceptional
kinetic rates[3].

Table 1: Comparative Kinetic Parameters of Representative Elastase Inhibitors

Inhibitor
Class

Representat
ive
Compound

Mechanism
Type

/
(

)

Reversibilit
y

Benzoxazino

ne
PD05

Alternate

Substrate = 1.63 nM
N/A

(Competitive)
Reversible[5]

Benzoxazino

ne

Valine-

derived

analogs

Slow-binding ~1–10 nM ~ 15,000
Pseudo-

irreversible[2]

Isocoumarin

3-alkoxy-7-

amino-4-

chloro

Suicide

Inactivator
N/A > 120,000 Irreversible[3]

Isocoumarin

3,4-

dichloroisoco

umarin

Suicide

Inactivator
N/A ~ 8,000 Irreversible[4]

Experimental Workflows: Self-Validating Protocols
To rigorously classify an inhibitor as an alternate substrate (benzoxazinone) versus a suicide

inactivator (isocoumarin), the experimental design must isolate the initial non-covalent binding

event from the subsequent covalent modification. The following self-validating system utilizes

orthogonal techniques to ensure data integrity.

Protocol A: Time-Dependent Kinetic Assay
(Spectrophotometric)
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Causality Check: Standard steady-state Michaelis-Menten assumptions fail here because the

active enzyme concentration actively depletes over time. We utilize a pre-incubation

methodology to measure the pseudo-first-order rate constant of inactivation (

).

Buffer Preparation: Prepare assay buffer containing 0.1 M HEPES, 0.5 M NaCl, and 10%

DMSO at pH 7.5.

Rationale: High ionic strength (0.5 M NaCl) prevents non-specific electrostatic interactions

between the highly cationic HNE and the inhibitor. A pH of 7.5 ensures the catalytic His57

remains unprotonated and active.

Enzyme-Inhibitor Pre-incubation: Incubate 10 nM of purified HNE with varying concentrations

of the inhibitor (e.g., 0.1 to 10

M) at 25°C. Extract aliquots at specific time intervals (0, 5, 10, 20, 30 minutes).

Substrate Quenching: Rapidly add the aliquots to a microplate containing an excess of the

specific chromogenic substrate MeOSuc-Ala-Ala-Pro-Val-pNA (0.5 mM).

Rationale: This specific tetrapeptide sequence perfectly matches the S1-S4 subsite

preferences of HNE, ensuring the assay strictly measures HNE activity without cross-

reactivity.

Kinetic Monitoring: Measure the release of p-nitroaniline continuously at 405 nm for 5

minutes using a microplate reader.

Data Extraction: Plot the natural log of residual activity (

) versus pre-incubation time to determine

. A secondary replot of

versus

yields the fundamental constants

(y-intercept) and
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(slope).

Protocol B: Surface Plasmon Resonance (SPR) Binding
Kinetics
Causality Check: Spectrophotometric assays measure the macroscopic loss of catalytic activity,

which conflates binding and acylation. SPR is deployed orthogonally to isolate the microscopic

binding events, allowing us to calculate the true dissociation constant (

) of the initial non-covalent encounter complex.

Ligand Immobilization: Immobilize HNE onto a CM5 sensor chip via standard amine coupling

(EDC/NHS chemistry) to a target level of ~2000 RU.

Analyte Injection: Inject serial dilutions of the inhibitor (benzoxazinone or isocoumarin) over

the chip at a high flow rate (30

L/min) to minimize mass transport limitations.

Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model (for reversible

benzoxazinones like PD05) or a two-state reaction model (for covalent isocoumarins) to

derive

,

, and

.
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Step-by-step experimental workflow for evaluating and validating elastase inhibitor kinetics.

Structural Determinants & Translational Outlook
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The choice between developing a benzoxazinone or an isocoumarin hinges on the desired

clinical profile.

Benzoxazinones offer highly tunable reversibility. By modifying the substituents at the C5 and

C7 positions, medicinal chemists can alter the electron density at the C4 carbonyl, thereby fine-

tuning the rates of acylation and deacylation[1]. Because they eventually release the enzyme

and do not generate highly reactive cross-linking species, benzoxazinones generally exhibit

lower off-target toxicity, making them highly attractive for chronic inflammatory conditions like

COPD[5].

Isocoumarins, conversely, are the ultimate "molecular hitmen." The 3-alkoxy group acts as a P1

substrate mimic, directing the molecule precisely into the S1 pocket of HNE, while the 7-amino

group ensures the generation of the quinone imine methide upon ring opening[3]. This

absolute, irreversible silencing is highly effective for acute hyper-inflammatory states (like

ARDS), but the generation of a reactive electrophile carries an inherent risk of haptenization

and off-target protein alkylation, necessitating rigorous toxicological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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